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Abstract
Barium-133 (¹³³Ba) is a long-lived radioisotope with a half-life of 10.551 years, decaying by

electron capture and emitting a series of well-defined gamma rays at various energies. While

not a primary source for downhole formation evaluation in well logging, ¹³³Ba serves a critical

role in the oil and gas industry in two main capacities: as a standard calibration source for

gamma-ray detection instruments and as an active gamma source in multiphase flow meters

for production logging. This document provides detailed application notes and protocols for

researchers, scientists, and drug development professionals on the use of Barium-133 in

these contexts.

Application I: Calibration of Gamma-Ray Well
Logging Instruments
Introduction
Accurate measurement of natural and induced gamma radiation is fundamental to well logging

for formation evaluation. Gamma-ray logging tools, typically employing Sodium Iodide (NaI(Tl))

scintillation detectors or more advanced spectrometers, require precise energy and efficiency

calibration to provide reliable data on lithology, mineral composition, and for the identification of

radioactive tracers. Due to its multiple, well-characterized gamma-ray photopeaks and long

half-life, Barium-133 is an ideal and widely used calibration source.[1][2][3]
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Quantitative Data
The radioactive decay properties of Barium-133 and the typical specifications of calibration

sources are summarized in the tables below.

Table 1: Radioactive Properties of Barium-133

Property Value

Half-life 10.551 years

Decay Mode Electron Capture

Principal Gamma Ray Energies (keV) 81.0, 276.4, 302.9, 356.0, 383.8

Other Significant Gamma Ray Energies (keV) 53.2, 79.6, 160.6, 223.2

Table 2: Typical Barium-133 Calibration Source Specifications

Parameter Description

Typical Activities 0.1 µCi to 1 mCi (3.7 kBq to 37 MBq)

Physical Forms Disc, Rod, Point Source, Liquid in vials

Common Geometries
Encapsulated in plastic or welded stainless steel

capsules

Calibration Uncertainty Typically ±3% to ±5% for calibrated sources

Experimental Protocol: Energy and Efficiency
Calibration of a NaI(Tl) Detector
This protocol outlines the steps for calibrating a Sodium Iodide (NaI(Tl)) scintillation detector, a

common detector in gamma-ray logging tools, using a certified Barium-133 check source.

1.3.1. Materials

NaI(Tl) scintillation detector with photomultiplier tube (PMT) and preamplifier.
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High voltage power supply.

Spectroscopy amplifier.

Multichannel analyzer (MCA).

Certified Barium-133 calibration source (e.g., 1 µCi disc source).

Source holder for reproducible geometry.

Lead shielding (optional, to reduce background).

Personal protective equipment (gloves, lab coat).

1.3.2. Procedure

System Setup and Stabilization:

1. Connect the NaI(Tl) detector, PMT, preamplifier, amplifier, and MCA according to the

manufacturer's instructions.

2. Apply the recommended high voltage to the PMT and allow the system to stabilize for at

least 30 minutes.

Background Spectrum Acquisition:

1. Place the detector in the shielding, if used, without any radioactive source present.

2. Acquire a background spectrum for a sufficient time to obtain statistically significant counts

(e.g., 1 hour).

3. Save the background spectrum for later subtraction.

Barium-133 Spectrum Acquisition:

1. Place the Barium-133 calibration source at a fixed and reproducible distance from the

face of the detector using the source holder.
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2. Acquire a gamma-ray spectrum for a time sufficient to obtain well-defined photopeaks

(e.g., 10-15 minutes).

3. Save the acquired spectrum.

Energy Calibration:

1. Identify the prominent photopeaks in the Barium-133 spectrum corresponding to its

known gamma-ray energies (e.g., 81.0 keV, 276.4 keV, 302.9 keV, 356.0 keV).

2. Record the channel number of the centroid for each identified photopeak.

3. Create a calibration curve by plotting the known gamma-ray energies against their

corresponding channel numbers.

4. Perform a linear regression on the data points to determine the energy calibration

equation (Energy = m * Channel + c).

5. Apply this calibration to the MCA software to convert channel numbers to energy (keV).

Efficiency Calibration:

1. For each prominent photopeak, determine the net peak area (total counts in the peak

minus background counts).

2. The full-energy peak efficiency (ε) for each energy (E) is calculated using the following

formula: ε(E) = (Net Peak Area at E) / (Acquisition Time * Source Activity * Gamma-ray

Emission Probability at E)

3. Plot the calculated efficiency values as a function of gamma-ray energy.

4. Fit the data points with a suitable function (e.g., polynomial or power-law) to obtain an

efficiency calibration curve for the specific source-detector geometry.

Experimental Workflow Diagram
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Workflow for the calibration of a NaI(Tl) detector using a Barium-133 source.
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Application II: Multiphase Flow Meters in Production
Logging
Introduction
Multiphase flow meters (MPFMs) are essential tools in production logging, providing real-time

measurements of the flow rates of oil, water, and gas in a pipeline without the need for phase

separation.[4] Several MPFM designs utilize a Barium-133 gamma source to determine the

phase fractions of the multiphase flow. The principle of operation is based on the differential

attenuation of gamma rays by the different phases.

Principle of Operation
A collimated beam of gamma rays from a Barium-133 source is passed through a section of

the pipe containing the multiphase flow. A detector, typically a scintillation detector, is placed on

the opposite side of the pipe to measure the intensity of the transmitted gamma rays. Because

oil, water, and gas have different densities and atomic compositions, they attenuate the gamma

rays to different extents. Gas, being the least dense, attenuates the gamma rays the least,

while water, being denser than oil, attenuates them the most. By analyzing the gamma-ray

spectrum and the intensity of the transmitted photons, the volume fractions of each phase can

be determined.[1][4] This information, combined with other measurements such as fluid velocity

from a Venturi meter, allows for the calculation of the individual flow rates of oil, water, and gas.

[4]

Quantitative Data
Table 3: Barium-133 in Multiphase Flow Meters

Parameter Description

Typical Source Activity mCi quantities (e.g., 5-20 mCi)

Source Housing
Encapsulated in a ruggedized, shielded housing

for industrial environments.

Detector
Typically a full-spectrum gamma detector (e.g.,

NaI(Tl)).

Measurement Principle Gamma-ray attenuation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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